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Introduction

Sofosbuvir, a cornerstone in the treatment of chronic Hepatitis C, is a nucleotide analog
inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The purity of
the active pharmaceutical ingredient (API) is critical to its safety and efficacy. During the
synthesis and storage of Sofosbuvir, various impurities can emerge. This technical guide
focuses on Sofosbuvir impurity N, a known diastereocisomer of Sofosbuvir. Understanding the
physicochemical properties of such impurities is paramount for the development of robust
analytical methods for their detection and quantification, as well as for ensuring the overall
quality of the drug product.

This document provides a summary of the known physicochemical properties of Sofosbuvir
impurity N and outlines detailed experimental protocols for the determination of key
parameters for which specific data is not publicly available.

Core Physicochemical Properties
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While extensive data on every physicochemical parameter for Sofosbuvir impurity N is not
readily available in the public domain, the fundamental identifiers and some properties have
been established.

Property Value Source
Chemical Name Sofosbuvir impurity N [1112][3]
Synonym Diastereoisomer of Sofosbuvir [11121[3]
CAS Number 1394157-34-6 2]

Molecular Formula C20H25FN309P [1112][3]
Molecular Weight 501.40 g/mol [1112][3]
Solubility Soluble in DMSO [4]

N Powder: -20°C for 3 years; In
Storage Conditions [5]
solvent: -80°C for 1 year

Note: Data for melting point, boiling point, and pKa for Sofosbuvir Impurity N are not widely
published. The following sections provide detailed experimental protocols for determining these
properties.

Experimental Protocols for Physicochemical

Characterization
Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range
typically signifies high purity.

Methodology:

o Sample Preparation: Ensure the Sofosbuvir impurity N sample is completely dry and finely
powdered. Introduce a small amount of the powder into a thin-walled capillary tube, sealed at
one end, to a packed height of 2-3 mm.

o Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.
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e Heating: Heat the sample at a controlled rate. A rapid heating rate can be used to determine
an approximate melting point, followed by a slower rate (e.g., 1-2 °C per minute) for a more
accurate measurement.

o Observation: Record the temperature at which the substance first begins to melt (onset) and
the temperature at which the last solid particle disappears (completion). The range between
these two temperatures is the melting range.

[ Sample Preparation Melting Point Analysis
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Capillary Method for Melting Point Determination.

Solubility Determination (Shake-Flask Method)

Determining the solubility of an impurity in various solvents is essential for developing
purification methods and understanding its behavior in different formulations.

Methodology:

¢ Solvent Selection: Choose a range of relevant solvents (e.g., water, ethanol, methanol,
acetonitrile, buffers at different pH values).

o Equilibrium Establishment: Add an excess amount of Sofosbuvir impurity N to a known
volume of the selected solvent in a sealed container. Agitate the mixture at a constant
temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Separation: Separate the undissolved solid from the solution by centrifugation and/or
filtration.
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» Concentration Analysis: Accurately determine the concentration of the dissolved impurity in
the clear supernatant using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.
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Shake-Flask Method for Solubility Determination.

pKa Determination (Potentiometric Titration)

The pKa value provides insight into the ionization behavior of a molecule at different pH levels,
which is crucial for predicting its absorption, distribution, metabolism, and excretion (ADME)
properties and for developing appropriate analytical methods.

Methodology:

o Solution Preparation: Dissolve a precisely weighed amount of Sofosbuvir impurity N in a
suitable solvent (e.g., water or a co-solvent system if solubility is low).

« Titration Setup: Place the solution in a thermostated vessel equipped with a calibrated pH
electrode and a magnetic stirrer.

« Titration: Titrate the solution with a standardized acidic or basic titrant (e.g., 0.1 M HCl or 0.1
M NaOH). Record the pH value after each incremental addition of the titrant.

o Data Analysis: Plot the pH values against the volume of titrant added. The pKa can be
determined from the midpoint of the buffer region or the inflection point of the titration curve.
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Potentiometric Titration for pKa Determination.

Structural Elucidation and Purity Assessment
(Chromatographic and Spectroscopic Methods)

The structural identity of Sofosbuvir impurity N as a diastereoisomer of Sofosbuvir and its
purity can be confirmed using a combination of chromatographic and spectroscopic techniques.

Methodology:

¢ High-Performance Liquid Chromatography (HPLC): A validated reverse-phase HPLC (RP-
HPLC) method is essential for separating Sofosbuvir from its impurities, including
diastereomers like impurity N.

o Column: A C18 column is commonly used.

o Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,
phosphate buffer or formic acid in water) and an organic modifier (e.g., acetonitrile or
methanol).

o Detection: UV detection at an appropriate wavelength (e.g., 260 nm).

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) coupled with liquid
chromatography (LC-MS) can confirm the molecular weight and elemental composition of
the impurity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H, 13C, °F, and 3P NMR spectroscopy
are powerful tools for the structural elucidation of Sofosbuvir and its impurities. Comparison
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of the NMR spectra of the impurity with that of the Sofosbuvir reference standard can confirm
the diastereomeric relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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